Cas no 62397-84-6 (Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl-)
62397-84-6 structure
Product Name:Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl-
CAS No:62397-84-6
MF:C17H30N2O2
MW:294.432304859161
CID:446337
PubChem ID:71386813
Update Time:2025-04-19
Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl-
- 5-[5-(4-aminobutoxy)-2-methoxy-4-methylphenyl]pentan-1-amine
- 62397-84-6
- DTXSID80808965
-
- Inchi: 1S/C17H30N2O2/c1-14-12-17(20-2)15(8-4-3-5-9-18)13-16(14)21-11-7-6-10-19/h12-13H,3-11,18-19H2,1-2H3
- InChI Key: VEIMBPLJLVXKTR-UHFFFAOYSA-N
- SMILES: O(CCCCN)C1=C(C)C=C(C(=C1)CCCCCN)OC
Computed Properties
- Exact Mass: 294.2309
- Monoisotopic Mass: 294.230728204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 70.5Ų
Experimental Properties
- PSA: 70.5
Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
62397-84-6 (Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl-) Related Products
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